N-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-3-methylbutanamide

• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol
• IUPAC Name: N-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-3-methylbutanamide
• InChI: InChI=1S/C11H13N3O2S/c1-7(2)6-9(15)12-11-14-13-10(17-11)8-4-3-5-16-8/h3-5,7H,6H2,1-2H3,(H,12,14,15)
• InChI Key: JWCBAYFTGSWKQH-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=NN=C(S1)C2=CC=CO2

Description

N-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-3-methylbutanamide, also known as FTB, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields. FTB is a thiadiazole derivative that has been synthesized and studied for its unique properties and potential uses.

Mechanism of Action

The mechanism of action of N-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-3-methylbutanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. In cancer cells, this compound has been shown to inhibit the activity of histone deacetylase, leading to cell cycle arrest and apoptosis. In fungi, this compound has been shown to inhibit the activity of chitin synthase, leading to cell wall damage and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation. In fungi, this compound has been shown to inhibit cell wall synthesis and cause cell death. In insects, this compound has been shown to disrupt the nervous system and cause paralysis.

Advantages and Limitations for Lab Experiments

N-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-3-methylbutanamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have potent biological activity, making it a useful tool for studying various biological processes. However, this compound also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-3-methylbutanamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Another area of interest is the use of this compound as a fungicide and insecticide in agriculture. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of N-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-3-methylbutanamide involves a multi-step process that begins with the preparation of 2-amino-5-(furan-2-yl)-1,3,4-thiadiazole. This is followed by the reaction of the thiadiazole with 3-methylbutanoyl chloride to yield this compound. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

N-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-3-methylbutanamide has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, this compound has been shown to exhibit anticancer, anti-inflammatory, and antifungal properties. In agriculture, this compound has been studied for its potential use as a fungicide and insecticide. In materials science, this compound has been investigated for its potential use in the development of organic electronic devices.